(trans,trans)-4-(4-Ethoxy-2,3-difluorophenyl)-4'-propyl-1,1'-bi(cyclohexane)

• IUPAC Name: 1-ethoxy-2,3-difluoro-4-[4-(4-propylcyclohexyl)cyclohexyl]benzene
• InChI: InChI=1S/C23H34F2O/c1-3-5-16-6-8-17(9-7-16)18-10-12-19(13-11-18)20-14-15-21(26-4-2)23(25)22(20)24/h14-19H,3-13H2,1-2H3
• InChI Key: CFJCNWQXOICKIF-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CCC(CC1)C2CCC(CC2)C3=C(C(=C(C=C3)OCC)F)F
• Molecular Formula: C23H34F2O
• DSSTOX Substance ID: DTXSID00924535
• Molecular Weight: 364.5 g/mol
• CAS No.: 123560-48-5

Description

(trans,trans)-4-(4-Ethoxy-2,3-difluorophenyl)-4'-propyl-1,1'-bi(cyclohexane) is a useful research compound. Its molecular formula is C23H34F2O and its molecular weight is 364.5 g/mol. The purity is usually 95%.
The exact mass of the compound (trans,trans)-4-(4-Ethoxy-2,3-difluorophenyl)-4'-propyl-1,1'-bi(cyclohexane) is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Health Hazard, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Liquid Crystal Applications

Syntheses of New Diluents for Medium Birefringence Liquid Crystals Materials : New liquid crystals, including derivatives of cyclohexane, were synthesized and evaluated as diluents for medium birefringence liquid crystal mixtures. These compounds, upon doping in a fraction of 15%, showed decreased crystallization temperatures and viscosities, enhancing the physical properties of the liquid crystal mixtures. The structural characteristics of these compounds correlate directly with the improved performance of the liquid crystal mixtures, demonstrating their utility in the development of advanced liquid crystal technologies (Weng et al., 2018).

Synthesis and Characterization of Organosoluble and Transparent Polyimides : A novel dianhydride derived from a cyclohexane moiety was synthesized and used to prepare a series of polyimides. These polyimides exhibited remarkable solubility in common organic solvents and could be cast into films displaying excellent mechanical properties and optical transparency in the visible region. The inclusion of the cyclohexane moiety in the polymer chain was instrumental in achieving these desirable properties, suggesting its potential for use in applications requiring transparent and mechanically robust materials (Zhao et al., 2015).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information.

Safety and Hazards

Specific safety and hazard information for this compound is not available in the resources I found. As with any chemical, it should be handled with appropriate safety measures to prevent exposure and contamination.

Future Directions

The future directions for this compound are not clear from the available information. It could potentially be used in various applications depending on its physical and chemical properties, as well as its reactivity.